Cas no 138007-55-3 (1,2-Benzenedicarbonitrile, 3-hydroxy-6-(3-methylbutoxy)-)
138007-55-3 structure
Product Name:1,2-Benzenedicarbonitrile, 3-hydroxy-6-(3-methylbutoxy)-
CAS No:138007-55-3
MF:C13H14N2O2
MW:230.262463092804
CID:1248017
Update Time:2024-08-03
1,2-Benzenedicarbonitrile, 3-hydroxy-6-(3-methylbutoxy)- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzenedicarbonitrile, 3-hydroxy-6-(3-methylbutoxy)-
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- Inchi: 1S/C13H14N2O2/c1-9(2)5-6-17-13-4-3-12(16)10(7-14)11(13)8-15/h3-4,9,16H,5-6H2,1-2H3
- InChI Key: RSWKGFXDHLRGJO-UHFFFAOYSA-N
- SMILES: C1(C#N)=C(OCCC(C)C)C=CC(O)=C1C#N
Computed Properties
- Exact Mass: 230.10562
Experimental Properties
- Density: 1.17±0.1 g/cm3(Predicted)
- Boiling Point: 431.3±45.0 °C(Predicted)
- PSA: 77.04
- pka: 6.21±0.25(Predicted)
1,2-Benzenedicarbonitrile, 3-hydroxy-6-(3-methylbutoxy)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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